Cas no 146857-41-2 (1-Cyclobutene-1-carboxylicacid, 2-methyl-, ethyl ester)

• Product Name: 1-Cyclobutene-1-carboxylicacid, 2-methyl-, ethyl ester
• CAS No: 146857-41-2
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 100987
• PubChem ID: 15178998
• Update Time: 2025-04-18

1-Cyclobutene-1-carboxylicacid, 2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Cyclobutene-1-carboxylicacid, 2-methyl-, ethyl ester
• 1-Cyclobutene-1-carboxylicacid,2-methyl-,ethylester(9CI)
• 1-methyl-2-cyclohexylnaphthalene
• 1-methyl-2-ethoxycarbonylcyclobutene
• Naphthalene,2-cyclohexyl-1-methyl
• Ethyl 2-methylcyclobutene-1-carboxylate
• SCHEMBL1626805
• 146857-41-2

• Inchi： 1S/C8H12O2/c1-3-10-8(9)7-5-4-6(7)2/h3-5H2,1-2H3
• InChI Key： SALUFYMOPCJHFP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)CC1)=O

Computed Properties

• Exact Mass: 140.08400
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.65980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters